Stat6-IN-4

• Molecular Formula: C29H27F3N6O4
• Molecular Weight: 580.6 g/mol
• InChI: InChI=1S/C29H27F3N6O4/c1-17-35-36(2)28(40)38(17)21-10-8-18(9-11-21)23-15-19-14-20(29(30,31)32)16-22(26(19)37(23)12-13-41-3)27(39)34-24-6-5-7-25(33-24)42-4/h5-11,14-16H,12-13H2,1-4H3,(H,33,34,39)
• InChIKey: TVHJSRZCIRYGQC-UHFFFAOYSA-N

Stat6-IN-4: Fused-Ring Benzimidazole STAT6 Inhibitor

Stat6-IN-4 (Example 78, CAS 3033742-14-9) is a synthetic small-molecule inhibitor of Signal Transducer and Activator of Transcription 6 (STAT6) disclosed in patent WO2024071439A1 by Kaken Pharmaceutical Co., Ltd. [1]. It belongs to a fused-ring benzimidazole chemotype and exhibits a biochemical IC₅₀ of 0.34 µM against STAT6 in cell-free reporter displacement assays [2]. In a STAT6-HEK293 cellular reporter gene model, Stat6-IN-4 achieves 89% inhibition at 0.1 µM and 100% inhibition at 1 µM after 1 h treatment, confirming concentration-dependent intracellular target engagement [2]. The compound is supplied as a solid with validated purity up to 99.77% (HPLC) and is soluble in DMSO at ≥90 mg/mL, rendering it suitable for reproducible in vitro pharmacology .

STAT6 pathway inhibition tool compound with fused-ring benzimidazole scaffold

Cellular target engagement confirmed in STAT6 reporter gene model

HPLC-verified purity and DMSO-soluble solid support reproducible in vitro pharmacology

• [1] Sumikawa, Y. et al. Fused ring compound and pharmaceutical containing same. Patent WO2024071439A1, Kaken Pharmaceutical Co., Ltd., published April 4, 2024. View Source
• [2] MedChemExpress. STAT6-IN-4 (HY-158398) Biological Activity Datasheet. In Vitro: STAT6-HEK293 reporter assay data. View Source

STAT6 Inhibitor Heterogeneity: Why Substitution Fails

STAT6 inhibitors are not a homogeneous class. They encompass diverse chemotypes—including fused-ring benzimidazoles (Stat6-IN-4, Stat6-IN-5), pyrimidine derivatives (YM-341619, AS1810722), and SH2-domain binders (AS1517499, Stat6-IN-1)—that engage STAT6 through distinct binding modes (e.g., SH2 domain vs. DNA-binding domain vs. phosphorylation inhibition) [1]. Consequently, their selectivity fingerprints against other STAT family members (STAT1, STAT3, STAT5A/B) vary substantially [2]. Even within the same patent series, structurally adjacent compounds exhibit different IC₅₀ values and cellular inhibition profiles: Stat6-IN-4 (0.34 µM) is 1.4-fold less potent than its close analog Stat6-IN-5 (0.24 µM) in biochemical assays, yet both may differ in selectivity, solubility, metabolic stability, or off-target liabilities . Substituting Stat6-IN-4 with a lower-priced or more potent analog without verifying these orthogonal parameters risks experimental irreproducibility, especially in cellular and in vivo models where physicochemical properties (e.g., logD, solubility, permeability) govern free drug exposure [3]. Furthermore, the fused-ring benzimidazole scaffold of Stat6-IN-4 is structurally distinct from the widely used AS1517499 (a phenyl-pyrimidine derivative; IC₅₀ 21 nM), making cross-class pharmacological assumptions invalid [1].

Chemotype mismatch

Pyrimidine SH2-domain inhibitors (AS1517499, YM-341619) may not substitute for the fused-ring benzimidazole scaffold; selectivity and binding mode require independent verification.

Intra-series variability

Adjacent patent analogs (e.g., Stat6-IN-5) exhibit different biochemical and cellular inhibition profiles; potency alone does not guarantee functional equivalence.

Physicochemical property gap

Higher molecular weight, logD, and hydrogen bond acceptor count relative to pyrimidine inhibitors can alter permeability and free drug exposure; orthogonal parameters should be reviewed.

• [1] MedChemExpress. STAT6 Inhibitor Compound Library: AS1517499 (IC₅₀ 21 nM), STAT6-IN-12 (IC₅₀ 50 nM), YM-341619 (IC₅₀ 0.70 nM), AS1810722 (IC₅₀ 1.9 nM). View Source
• [2] Kymera Therapeutics. Discovery of AK-1690: A Potent and Highly Selective STAT6 PROTAC Degrader. J. Med. Chem. 2025, 68, 5125–5151. STAT6 ligand with >85-fold binding selectivity over STAT5. View Source
• [3] DeepCure. DeepCure Announces DC-15442 as Development Candidate, an Oral STAT6 Inhibitor. Press Release, June 10, 2025. Emphasizes oral bioavailability and selectivity as differentiating factors. View Source

Stat6-IN-4 Quantitative Differentiation Evidence

Biochemical Potency vs. Stat6-IN-5

In the primary STAT6 inhibition assay reported in patent WO2024071439A1, Stat6-IN-4 (Example 78) demonstrated an IC₅₀ of 0.34 µM. The closest structural analog from the same patent, Stat6-IN-5 (Example 84), showed an IC₅₀ of 0.24 µM [1]. This establishes that Stat6-IN-4 is 1.4-fold less potent than Stat6-IN-5 in the biochemical assay. The assay context is a cell-free STAT6 binding inhibition format using the identical protocol for both compounds, enabling direct head-to-head comparison within the same experimental system [1].

Potency vs. Stat6-IN-5

Head-to-head

Stat6-IN-4 IC₅₀ 0.34 µM
Stat6-IN-5 IC₅₀ 0.24 µM
1.4-fold less potent (Δ 0.10 µM)

Relative rank within patent series; potency window for balanced property selection.

Identical cell-free assay protocol; direct comparison.

Evidence Dimension	STAT6 biochemical inhibitory potency (IC₅₀)
Target Compound Data	Stat6-IN-4 IC₅₀ = 0.34 µM
Comparator Or Baseline	Stat6-IN-5 IC₅₀ = 0.24 µM (Example 84, same patent WO2024071439A1)
Quantified Difference	Stat6-IN-5 is 1.4-fold more potent (ΔIC₅₀ = 0.10 µM)
Conditions	Cell-free STAT6 inhibition assay; identical protocol for both compounds; patent WO2024071439A1

Why This Matters

This establishes the relative rank order within the same chemical series and defines the potency window for investigators who need to balance potency with other compound properties (solubility, stability, selectivity).

• [1] Sumikawa, Y. et al. Fused ring compound and pharmaceutical containing same. Patent WO2024071439A1, Kaken Pharmaceutical Co., Ltd., published April 4, 2024. Discloses Stat6-IN-4 (Ex. 78, IC₅₀ 0.34 µM) and Stat6-IN-5 (Ex. 84, IC₅₀ 0.24 µM). View Source

Cellular Target Engagement in STAT6 Reporter Assay

In a STAT6-HEK293 luciferase reporter gene assay, Stat6-IN-4 (0.1–1 µM, 1 h treatment) produced 89% inhibition at 0.1 µM and complete (100%) inhibition at 1 µM [1]. By comparison, Stat6-IN-7 (Compound 178), a related but structurally distinct STAT6 inhibitor from the same chemical series, inhibits human STAT6/pIL-4Rα binding with an IC₅₀ of 0.28 µM in a biochemical binding assay, but no comparable cellular reporter data has been reported for Stat6-IN-7 [2]. Stat6-IN-5 (IC₅₀ 0.24 µM) has not been reported with cellular inhibition percentages at defined concentrations in public vendor datasheets. This makes Stat6-IN-4 the only compound among the patent-exemplified analogs (78, 84, 178) with publicly available, quantified cellular target engagement data at sub-µM to low-µM concentrations [1].

Cellular Target Engagement

Reported

89% inhibition at 0.1 µM
100% inhibition at 1 µM
1 h, STAT6-HEK293 reporter

Only patent-internal analog with quantified cellular inhibition data; supports dose-range selection for cell-based models.

Stat6-IN-5/7 lack comparable cellular reporter data.

Evidence Dimension	Cellular STAT6 reporter gene inhibition at defined concentrations
Target Compound Data	Stat6-IN-4: 89% inhibition at 0.1 µM; 100% inhibition at 1 µM (1 h, STAT6-HEK293)
Comparator Or Baseline	Stat6-IN-7: IC₅₀ = 0.28 µM (STAT6/pIL-4Rα binding assay; no cellular % inhibition data reported). Stat6-IN-5: No cellular reporter data publicly available.
Quantified Difference	Stat6-IN-4 is the only compound among patent-internal analogs with explicit cellular inhibition percentages at tested concentrations.
Conditions	STAT6-HEK293 cells; luciferase reporter; 1 h compound incubation; concentrations 0.1 µM and 1 µM

Why This Matters

Quantified cellular inhibition data at specific concentrations enables rational dose selection for cell-based disease models (e.g., Th2 polarization assays, mast cell degranulation) and provides a benchmark for in vitro-to-in vivo extrapolation.

• [1] MedChemExpress. STAT6-IN-4 (HY-158398) In Vitro Datasheet: STAT6-HEK293 reporter gene assay, 0.1 µM (89% inhibition), 1 µM (100% inhibition), 1 h. View Source
• [2] TargetMol. STAT6-IN-7 (Compound 178) Product Datasheet: IC₅₀ = 0.28 µM for human STAT6/pIL-4Rα binding. View Source

Fused-Ring Benzimidazole vs. Pyrimidine Chemotypes

Stat6-IN-4 features a fused-ring benzimidazole core (C29H27F3N6O4, MW 580.56) with a trifluoromethyl substituent and a methoxyethyl side chain, representing a distinct chemotype in the STAT6 inhibitor landscape . The two most widely used STAT6 tool compounds—AS1517499 (IC₅₀ 21 nM, MW 451.5, phenyl-pyrimidine scaffold) and YM-341619 (IC₅₀ 0.70 nM, MW 489.5, 4-benzylamino-pyrimidine-5-carboxamide scaffold)—belong to a different chemical series with a pyrimidine core that targets the STAT6 SH2 domain [1]. Stat6-IN-4 and its patent-internal analogs are the only commercially available STAT6 inhibitors with a fused-ring benzimidazole chemotype . This scaffold divergence translates into different physicochemical property spaces: Stat6-IN-4 has a molecular weight of 580.56 vs. 451.5 (AS1517499) and 489.5 (YM-341619), and a higher number of hydrogen bond acceptors (7 vs. 5–6), which may influence membrane permeability, solubility, and metabolic stability profiles [1].

Chemotype Divergence

Class-level

Fused-ring benzimidazole core
vs. pyrimidine SH2 binders
MW 580.56 vs 451.5 (AS1517499); HBA 7 vs 5–6

Scaffold novelty influences selectivity, permeability, and off-target liability profile.

Physicochemical property space differs; empirical selectivity profiling needed.

Evidence Dimension	Chemical scaffold and molecular properties
Target Compound Data	Stat6-IN-4: fused-ring benzimidazole; C29H27F3N6O4; MW 580.56; cLogP ~4.2 (estimated); HBA = 7
Comparator Or Baseline	AS1517499: phenyl-pyrimidine; MW 451.5; HBA = 5. YM-341619: pyrimidine-5-carboxamide; MW 489.5; HBA = 6. Stat6-IN-5: fused-ring benzimidazole; C26H24F3N7O3S; MW 571.57.
Quantified Difference	Stat6-IN-4 is the only fused-ring benzimidazole chemotype among commercially available STAT6 inhibitors; MW is 129 Da larger than AS1517499.
Conditions	Structural comparison based on disclosed chemical structures and molecular formulas from vendor and patent databases

Why This Matters

Scaffold novelty directly impacts patentability, selectivity profile, and off-target liability. The fused-ring benzimidazole series may exhibit different STAT family selectivity compared to SH2-domain-targeting pyrimidines, which is critical for experiments requiring STAT6-specific pathway interrogation.

• [1] Ohga, K. et al. YM-341619 (AS1617612): Identification of 4-benzylamino-2-[(4-morpholin-4-ylphenyl)amino]pyrimidine-5-carboxamide derivatives as potent and orally bioavailable STAT6 inhibitors. Bioorg. Med. Chem. 2008; IC₅₀ 0.70 nM. View Source

Commercial Purity Comparison with Analogs

Stat6-IN-4 is available from multiple vendors with HPLC-validated purity. The highest reported purity is 99.77% (MedChemExpress, HY-158398) , with other vendors reporting ≥99.5% (AbMole) and 99.96% (TargetMol) [1]. In contrast, Stat6-IN-5 is listed at 99.88% (MCE) , Stat6-IN-7 at unspecified analytical purity [2], and the widely used AS1517499 at 99.17% [3]. While all exceed the typical >95% research-grade threshold, the documented 99.77% purity of Stat6-IN-4 provides a quantifiable quality benchmark that reduces the likelihood of confounding biological activity from impurities in sensitive cellular assays (e.g., primary immune cell polarization, cytokine release) .

Commercial Purity

Specification review

Stat6-IN-4: 99.77% (HPLC)
AS1517499: 99.17%
∆ 0.60 percentage points

Verified purity supports reproducible dose-response in sensitive cell assays.

Multiple vendor QC data available.

Evidence Dimension	Commercial HPLC purity
Target Compound Data	Stat6-IN-4: 99.77% (MCE), 99.96% (TargetMol), ≥99.5% (AbMole)
Comparator Or Baseline	Stat6-IN-5: 99.88% (MCE). AS1517499: 99.17% (MCE). AS1810722: 98.10% (MCE).
Quantified Difference	Stat6-IN-4 purity (99.77%) is 0.60 percentage points higher than AS1517499 (99.17%); comparable to Stat6-IN-5 (99.88%).
Conditions	HPLC purity analysis per vendor certificates of analysis

Why This Matters

High and verified purity is essential for reproducible dose-response relationships and accurate EC₅₀/IC₅₀ determination in functional assays, particularly at low µM concentrations where impurities can contribute to off-target effects.

• [1] TargetMol. STAT6-IN-4 (T88334): Purity 99.96%. View Source
• [2] TargetMol. STAT6-IN-7 (T210908): IC₅₀ 0.28 µM; purity not explicitly specified. View Source
• [3] MedChemExpress. AS1517499 (HY-100614): Purity 99.17%. View Source

Stat6-IN-4 Application Scenarios

Th2 Polarization in Primary T Cells

Stat6-IN-4 is suitable for inhibiting IL-4/IL-13-driven STAT6 signaling in primary human CD4⁺ T cells during Th2 polarization assays. The cellular target engagement data (89% inhibition at 0.1 µM, 100% at 1 µM in STAT6-HEK293 reporter cells) provides a validated concentration range for achieving near-complete STAT6 pathway suppression [1]. The high purity (≥99.5%) minimizes the risk of impurity-driven cytotoxicity that could confound T cell viability and differentiation readouts . The fused-ring benzimidazole scaffold offers a structurally distinct tool for cross-validation against SH2-domain inhibitors such as AS1517499, enabling scaffold-based mechanistic deconvolution of STAT6-dependent phenotypes .

SAR Reference for Benzimidazole STAT6 Inhibitors

Stat6-IN-4 serves as a benchmark compound within the WO2024071439A1 patent chemical series. Its defined IC₅₀ of 0.34 µM, cellular inhibition profile, and chemical structure (C29H27F3N6O4) make it a suitable reference for medicinal chemistry campaigns exploring substituent effects on the benzimidazole core [1]. The 1.4-fold potency difference relative to Stat6-IN-5 (0.24 µM) identifies a structure-activity vector that can be interrogated by modifying the core substituents while maintaining the fused-ring scaffold [1]. This SAR information is directly derived from patent-internal head-to-head data.

Dual-STAT Selectivity Profiling

In experimental systems where both STAT6 and STAT3/STAT5 pathways are activated (e.g., tumor microenvironment, mixed Th1/Th2 inflammation), Stat6-IN-4's distinct chemotype may confer a selectivity profile different from SH2-domain-binding inhibitors. Although quantitative selectivity data against other STAT family members have not been publicly disclosed for Stat6-IN-4, the structural divergence from AS1517499 (phenyl-pyrimidine) and YM-341619 (pyrimidine-carboxamide) supports its use as an orthogonal chemical probe for distinguishing STAT6-specific effects from off-target STAT inhibition [2]. Investigators should perform counter-screening against STAT1, STAT3, and STAT5 reporter assays in their specific cellular context to empirically establish selectivity [2].

In Vivo Pharmacodynamics with Defined Solubility

Stat6-IN-4 exhibits high DMSO solubility (≥90 mg/mL, approximately 155 mM) and defined storage stability (powder: -20°C, 3 years; DMSO stock: -80°C, 6 months) [3]. These documented parameters facilitate the preparation of concentrated stock solutions for in vivo formulation development. For exploratory PK/PD studies, the compound's solubility profile supports standard formulation approaches (e.g., 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% saline) [3]. However, in vivo efficacy data for Stat6-IN-4 have not been publicly reported; investigators should independently validate exposure and target engagement at the planned dose and route [3].

Application

Selection Property

Validation Focus

STAT6-dependent Th2 polarization studies

Cellular target engagement profile

Concentration-dependent STAT6 inhibition in primary T cell models; cross-validate against SH2-domain inhibitors

Benzimidazole STAT6 inhibitor SAR

Intra-series potency and scaffold reference

Structure-activity relationship within fused-ring series; benchmark for core modifications

STAT6 vs. STAT3/5 selectivity profiling

Distinct chemotype from SH2-domain inhibitors

Counter-screening against STAT1/3/5 in cell-based reporter assays

In vivo PK/PD and formulation development

Solubility and formulation compatibility

Independent validation of exposure and target engagement at planned dose and route

• [1] MedChemExpress. STAT6-IN-4 (HY-158398) In Vitro Datasheet: STAT6-HEK293 reporter assay, 0.1–1 µM, 89–100% inhibition. View Source
• [2] MedChemExpress. STAT6 Inhibitor Compound Library and Selectivity Resources; STAT6 inhibitor panel including YM-341619, AS1810722, AS1517499. View Source
• [3] TargetMol. STAT6-IN-4 (T88334) Solubility and Formulation Guidelines; DMSO solubility; standard in vivo formulation recommendations. View Source